4,5-Dihydro-5α-hydroxy-Mifepristone 3-ethylene Ketal 4,5-Dihydro-5α-hydroxy-Mifepristone 3-ethylene Ketal
Brand Name: Vulcanchem
CAS No.: 84371-64-2
Catalog No.: VC099287
InChI: InChI=1S/C31H41NO4/c1-5-13-30(34)15-11-25-23-10-14-29(33)20-31(35-17-18-36-31)16-12-26(29)27(23)24(19-28(25,30)2)21-6-8-22(9-7-21)32(3)4/h6-9,23-25,33-34H,10-12,14-20H2,1-4H3/t23-,24+,25-,28-,29+,30-/m0/s1
SMILES: CC#CC1(CCC2C1(CC(C3=C4CCC5(CC4(CCC23)O)OCCO5)C6=CC=C(C=C6)N(C)C)C)O
Molecular Formula: C31H41NO4
Molecular Weight: 491.672

4,5-Dihydro-5α-hydroxy-Mifepristone 3-ethylene Ketal

* For research use only. Not for human or veterinary use.

CAS No.: 84371-64-2

Reference Standards

Catalog No.: VC099287

Molecular Formula: C31H41NO4

Molecular Weight: 491.672

4,5-Dihydro-5α-hydroxy-Mifepristone 3-ethylene Ketal - 84371-64-2

CAS No. 84371-64-2
Product Name 4,5-Dihydro-5α-hydroxy-Mifepristone 3-ethylene Ketal
IUPAC Name (5/'R,8/'S,11/'R,13/'S,14/'S,17/'S)-11/'-[4-(dimethylamino)phenyl]-13/'-methyl-17/'-prop-1-ynylspiro[1,3-dioxolane-2,3/'-2,4,6,7,8,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthrene]-5/',17/'-diol
Molecular Formula C31H41NO4
Molecular Weight 491.672
InChI InChI=1S/C31H41NO4/c1-5-13-30(34)15-11-25-23-10-14-29(33)20-31(35-17-18-36-31)16-12-26(29)27(23)24(19-28(25,30)2)21-6-8-22(9-7-21)32(3)4/h6-9,23-25,33-34H,10-12,14-20H2,1-4H3/t23-,24+,25-,28-,29+,30-/m0/s1
InChIKey RIJGHAHZKTWZNK-NJPSTFMDSA-N
SMILES CC#CC1(CCC2C1(CC(C3=C4CCC5(CC4(CCC23)O)OCCO5)C6=CC=C(C=C6)N(C)C)C)O
  

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18.0152 g/mol